molecular formula C10H19NO2 B8357164 (2,2-Dimethyl-pyrrolidin-1-yl)-acetic acid ethyl ester

(2,2-Dimethyl-pyrrolidin-1-yl)-acetic acid ethyl ester

Cat. No.: B8357164
M. Wt: 185.26 g/mol
InChI Key: IAJMACCOKACIBR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2,2-Dimethyl-pyrrolidin-1-yl)-acetic acid ethyl ester is a useful research compound. Its molecular formula is C10H19NO2 and its molecular weight is 185.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H19NO2

Molecular Weight

185.26 g/mol

IUPAC Name

ethyl 2-(2,2-dimethylpyrrolidin-1-yl)acetate

InChI

InChI=1S/C10H19NO2/c1-4-13-9(12)8-11-7-5-6-10(11,2)3/h4-8H2,1-3H3

InChI Key

IAJMACCOKACIBR-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CN1CCCC1(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethylchloroacetate (0.15 ml, 1.37 mmol), potassium carbonate (416 mg, 1.5 mmol) and 2,2-dimethyl-pyrolidine (0.280 mg, 2.06 mmol) were suspended in ethanol (3 ml) and subjected to microwave irradiation at 120° C. for 45 min. The resultant mixture was suspended in diethyl ether (30 ml), extracted with 2M hydrochloric acid (30 ml) and the organic layer discarded. The aqueous layer was treated with a slight excess of 4N sodium hydroxide solution and extracted with diethyl ether (3×30 ml). The organic layers were combined, dried over sodium sulfate, filtered and solvent removed under reduced pressure to afford (2,2-dimethyl-pyrrolidin-1-yl)-acetic acid ethyl ester (156 mg).
Quantity
0.15 mL
Type
reactant
Reaction Step One
Quantity
416 mg
Type
reactant
Reaction Step Two
Quantity
0.28 mg
Type
reactant
Reaction Step Three
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
3 mL
Type
solvent
Reaction Step Five
Quantity
30 mL
Type
solvent
Reaction Step Six

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